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Compound of Interest

Compound Name: 1,2-Diformylhydrazine

Cat. No.: B1218853 Get Quote

Essential Safety and Handling Guide for 1,2-
Diformylhydrazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 1,2-Diformylhydrazine (CAS No. 628-36-4). Given the limited specific toxicological

data for this compound, a precautionary approach is imperative. Procedures outlined are based

on information for 1,2-Diformylhydrazine where available, and supplemented with data from

related hydrazine compounds, which are known to be hazardous.

Hazard Summary
1,2-Diformylhydrazine is a white to off-white solid, appearing as a crystalline powder or

needles.[1] While comprehensive safety information is limited, it is considered a potentially

hazardous chemical.[1] Like other hydrazine derivatives, it may exhibit moderate toxicity upon

ingestion, inhalation, or skin contact.[1] It is incompatible with strong oxidizing agents. The

compound is stable under normal conditions but may decompose at elevated temperatures.[1]

Due to its classification as a hydrazine derivative, it should be handled with caution as related

compounds are considered probable human carcinogens.[1]
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Specific quantitative toxicological and exposure limit data for 1,2-Diformylhydrazine are not

readily available. The following table includes data for the related compound, hydrazine, to

provide a conservative basis for safety protocols.

Parameter Value Compound

Physical State White to off-white solid[1] 1,2-Diformylhydrazine

OSHA PEL (8-hr TWA) 1 ppm Hydrazine[2]

NIOSH REL (2-hr Ceiling) 0.03 ppm Hydrazine[2]

ACGIH TLV (8-hr TWA) 0.01 ppm Hydrazine[2]

Note: The occupational exposure limits (PEL, REL, TLV) are for hydrazine and should be used

as a conservative guideline for handling 1,2-Diformylhydrazine.

Operational Plan: Safe Handling of 1,2-
Diformylhydrazine
A systematic approach is essential to minimize risk when working with 1,2-Diformylhydrazine.

The following sections detail the necessary personal protective equipment, handling

procedures, and disposal methods.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical. The minimum required PPE for handling 1,2-
Diformylhydrazine is outlined below.
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Body Part Required PPE

Hands

Double gloving with compatible chemical-

resistant gloves is mandatory. Nitrile or

neoprene gloves are recommended. Always

consult the glove manufacturer's resistance

chart. Inspect gloves for any signs of

degradation or perforation before use.

Eyes & Face
Chemical safety goggles and a face shield are

required to protect against splashes.

Body

A flame-resistant lab coat, full-length pants, and

closed-toe shoes are essential. For larger

quantities or when there is a significant risk of

splashing, a chemically resistant apron or suit

should be worn.

Respiratory

All work with 1,2-Diformylhydrazine powder

should be conducted in a certified chemical

fume hood. If a fume hood is not available, a

full-face respirator with appropriate cartridges

(e.g., multi-purpose combination or ABEK) must

be used.[3]

Experimental Workflow
The following diagram outlines the standard operating procedure for working with 1,2-
Diformylhydrazine.
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Experimental Workflow for Handling 1,2-Diformylhydrazine

Preparation

Handling (in Fume Hood)

Cleanup & Disposal

Verify Emergency Equipment

Designate Work Area

Ensure eyewash & shower are accessible

Gather PPE

Don Full PPE

Weigh & Transfer Compound

Perform Experiment

Securely Close Containers

Decontaminate Surfaces

Segregate Hazardous Waste

Doff PPE as Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 1,2-Diformylhydrazine.
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Handling Procedures
Engineering Controls: Always handle 1,2-Diformylhydrazine in a certified chemical fume

hood to minimize inhalation exposure.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Ventilation: Ensure adequate ventilation in the laboratory.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[1] Keep containers tightly closed.

Disposal Plan
All waste containing 1,2-Diformylhydrazine must be treated as hazardous waste.

Waste Segregation and Collection
Contaminated Materials: All disposable items that have come into contact with the

compound, including gloves, bench paper, and pipette tips, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Unused Compound: Unused or unwanted 1,2-Diformylhydrazine must be disposed of as

hazardous chemical waste. Do not mix with other waste streams.

Decontamination and Disposal Protocol
The following diagram illustrates the decision-making process for decontamination and

disposal.
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Decontamination and Disposal Protocol

Spill or Contamination Occurs

Assess Spill Size

Small Spill

Contained in fume hood

Large Spill

Outside of fume hood

Neutralize with
Sodium Hypochlorite Solution (<5%) Evacuate Area

Absorb with Inert Material

Collect in Hazardous Waste Container

Dispose via Licensed Contractor

Contact EHS

Click to download full resolution via product page

Caption: Decision tree for the decontamination and disposal of 1,2-Diformylhydrazine.
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For spills, it may be necessary to contain and dispose of 1,2-Diformylhydrazine as hazardous

waste. Contact your state's Department of Environmental Protection (DEP) or your regional

office of the federal Environmental Protection Agency (EPA) for specific recommendations. For

larger spills, evacuate the area and contact your institution's Environmental Health and Safety

(EHS) department immediately. A recommended method for the neutralization of hydrazine

spills is the use of a dilute sodium hypochlorite solution (less than 5%).[4]

By adhering to these safety protocols, researchers can minimize the risks associated with

handling 1,2-Diformylhydrazine and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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